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Compound of Interest

Compound Name: Ethylenethiourea-d4

Cat. No.: B562079 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity, reliable analytical standards is a critical cornerstone of accurate and reproducible

experimental outcomes. This guide provides an in-depth overview of the commercial suppliers

of Ethylenethiourea-d4, a key isotopic-labeled internal standard for the quantitative analysis of

Ethylenethiourea (ETU).

Ethylenethiourea is a metabolite and degradation product of ethylene bisdithiocarbamate

(EBDC) fungicides and is also used as a vulcanization accelerator in the production of

neoprene and polyacrylate rubbers.[1] Due to its potential carcinogenicity, monitoring ETU

levels in food, environmental, and biological samples is of significant regulatory importance.[1]

Isotope dilution mass spectrometry, employing Ethylenethiourea-d4 as an internal standard, is

a highly effective method for the precise quantification of ETU.[2][3][4]

Commercial Supplier Analysis
A thorough review of the market identifies two primary commercial suppliers of

Ethylenethiourea-d4 analytical standards: LGC Standards and HPC Standards. Both

companies offer the product in various formats to cater to diverse research needs.
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Supplier
Product
Name

CAS
Number

Product
Code

Available
Quantitie
s

Purity Format

LGC

Standards

Ethylene

thiourea

D4

352431-

28-8

TRC-

A636900

Contact for

details

Not

specified
Neat

Ethylene-

d4

Thiourea

352431-

28-8

CDN-D-

5348

0.05 g, 0.1

g

98 atom %

D, min

98%

Chemical

Purity

Neat

Ethylene

thiourea

D4 100

µg/mL in

Acetone

352431-

28-8

DRE-

XA133301

00AC

Contact for

details

Not

specified
Solution

HPC

Standards

D4-

Ethylene

thiourea

352431-

28-8
681813 1 x 10 mg High-purity Neat

Experimental Protocols: Isotopic Dilution Method
for ETU Analysis
The use of Ethylenethiourea-d4 as an internal standard in an isotopic dilution liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method is a well-established

technique for the accurate quantification of ETU in various matrices.[2][3][5]

Sample Preparation
A generic sample preparation workflow for the analysis of ETU in a liquid matrix (e.g., urine) is

outlined below.
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Sample Preparation Workflow

Urine Sample (2 mL)

Add Ethylenethiourea-d4
Working Solution (50 µL, 1 mg/L)

Vortex Mix

Solid-Supported Liquid Extraction (SLE)
on Diatomaceous Earth Column

Elute with Dichloromethane

Evaporate to Dryness
(under Nitrogen)

Reconstitute in
Mobile Phase

Click to download full resolution via product page

A typical workflow for preparing liquid samples for ETU analysis.

LC-MS/MS Analysis
The reconstituted sample is then analyzed by LC-MS/MS.
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Chromatographic Separation: A C18 reversed-phase column is commonly used for

separation.

Mobile Phase: A gradient of methanol and water, both containing a small percentage of

formic acid (e.g., 0.1%), is typically employed.[3]

Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode is used. Detection is performed in Selected Reaction

Monitoring (SRM) mode.

Quantification
Quantification is achieved by calculating the ratio of the peak area of the analyte (ETU) to the

peak area of the internal standard (Ethylenethiourea-d4). A calibration curve is constructed

using standards of known ETU concentrations and a fixed concentration of the internal

standard.[3]

Supplier Selection Framework
The choice of a suitable supplier for Ethylenethiourea-d4 analytical standards should be

based on a systematic evaluation of several key factors.

Supplier Selection Logic

Identify Need for
Ethylenethiourea-d4

Identify Potential Suppliers
(LGC, HPC)

Evaluate Purity and
Certification (ISO 17034)

Assess Available
Quantities and Formats

Compare Cost and
Availability Select Optimal Supplier

Click to download full resolution via product page

A logical diagram for the process of selecting a commercial supplier.

In conclusion, both LGC Standards and HPC Standards are reputable suppliers of

Ethylenethiourea-d4 analytical standards. The selection of a specific supplier will depend on
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the individual researcher's requirements regarding quantity, format, and documentation. The

provided experimental protocol overview offers a solid foundation for developing a robust

analytical method for the quantification of Ethylenethiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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